N-(2-Hydroxy-3-phenylbutyl)prop-2-enamide

• IUPAC Name: N-(2-hydroxy-3-phenylbutyl)prop-2-enamide
• InChI: InChI=1S/C13H17NO2/c1-3-13(16)14-9-12(15)10(2)11-7-5-4-6-8-11/h3-8,10,12,15H,1,9H2,2H3,(H,14,16)
• InChI Key: BLKYAWYCKFGHAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(CNC(=O)C=C)O
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

“N-(2-Hydroxy-3-phenylbutyl)prop-2-enamide” is a type of amide, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom. The “2-Hydroxy-3-phenylbutyl” part suggests the presence of a phenyl group (a variant of a benzene ring), and a hydroxy group (an -OH group) on a butyl backbone (a four-carbon chain). The “prop-2-enamide” part indicates a three-carbon chain with a double bond between the second and third carbons, and an amide group at the end.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine (such as 2-Hydroxy-3-phenylbutylamine) with an acryloyl derivative (like acryloyl chloride) in the presence of a base. This is a type of acylation reaction, common in the synthesis of amides.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenyl ring, the hydroxy group, the amide group, and the carbon-carbon double bond in the propenyl group.

Chemical Reactions Analysis

As an amide, this compound could participate in various chemical reactions. The carbon-nitrogen (amide) bond could be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine. The carbon-carbon double bond could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar amide and hydroxy groups would likely make it somewhat soluble in polar solvents like water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s handled. Standard safety precautions for handling chemicals should be followed.

Future Directions

Future research could explore the potential uses of this compound, its method of synthesis, its reactivity, and its physical and chemical properties. It could also involve studying its interactions with various biological targets if it’s intended to be a drug.